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Compound of Interest

Compound Name:
3,5-Dibromo-2-chloro-6-

methylpyridine

Cat. No.: B1328752 Get Quote

3,5-Dibromo-2-chloro-6-methylpyridine (CAS No. 1000018-58-5) is a halogenated pyridine

derivative with potential applications in pharmaceutical and fine chemical synthesis. As with

many specialized research chemicals, comprehensive toxicological and hazard data for this

specific compound are not readily available in public databases. The Safety Data Sheet (SDS)

for this compound often indicates "no data available" for key hazard classifications[1]. This

guide is designed for researchers, scientists, and drug development professionals to navigate

this data scarcity. By synthesizing information from structurally analogous compounds, we will

construct a robust safety framework and establish best practices for handling, storage, and

emergency response. This approach, grounded in the principles of chemical similarity and

precautionary risk assessment, provides a reliable foundation for safe laboratory operations.

Section 1: Hazard Assessment through Structural
Analogy
The toxicological profile of a compound is intrinsically linked to its chemical structure. In the

absence of direct data for 3,5-Dibromo-2-chloro-6-methylpyridine, we can infer a probable

hazard profile by examining related, well-characterized molecules. The presence of a pyridine

ring substituted with bromine, chlorine, and a methyl group suggests potential for skin, eye, and

respiratory irritation, as well as possible acute toxicity.

The following table summarizes the GHS hazard classifications for several structural analogs.

The consistent pattern of warnings across these related compounds forms the basis for our
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recommended safety protocols.

Compound CAS No.
GHS Hazard
Statements

Signal Word

3-Bromo-2-chloro-6-

methylpyridine
185017-72-5

H301: Toxic if

swallowedH315:

Causes skin

irritationH318: Causes

serious eye

damageH335: May

cause respiratory

irritation

Danger

3,5-Dibromopyridine 625-92-3

H302: Harmful if

swallowedH315:

Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

Warning

3,6-Dibromo-2-

methylpyridine
39919-65-8

H302: Harmful if

swallowedH312:

Harmful in contact

with skinH315:

Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

Warning

2-Amino-3,5-dibromo-

6-methylpyridine
91872-10-5

H315: Causes skin

irritationH319: Causes

serious eye irritation

Warning

Data synthesized from multiple sources[2][3][4][5][6][7].
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Based on this comparative analysis, it is prudent to handle 3,5-Dibromo-2-chloro-6-
methylpyridine as a substance that is, at a minimum:

Harmful or Toxic if Swallowed.

Causes Skin Irritation.

Causes Serious Eye Irritation/Damage.

May Cause Respiratory Irritation.

These inferred hazards necessitate stringent adherence to the engineering controls, personal

protective equipment (PPE), and handling protocols detailed below.

Section 2: Personal Protective Equipment (PPE) &
Hygiene
A multi-layered approach to personal protection is critical. The selection of PPE must be based

on the highest potential risk identified from the structural analogs, which includes acute toxicity

and severe eye damage.

Core PPE Requirements
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Equipment Specification Rationale

Hand Protection Nitrile rubber gloves.

Provides a barrier against skin

contact, which is known to

cause irritation from analogous

compounds[4][8]. Gloves must

be inspected before use and

disposed of properly after

handling[8].

Eye/Face Protection
Tightly fitting safety goggles or

a full-face shield.

Essential to prevent contact

that could lead to serious eye

irritation or damage, a common

hazard among halogenated

pyridines[3].

Skin and Body Protection Long-sleeved laboratory coat.
Prevents accidental skin

contact on arms and torso.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 136 approved

respirator may be required for

large-scale use or in

emergencies[4][8].

Protects against inhalation of

dust or vapors, which may

cause respiratory tract

irritation[2][3][4].

Workflow for Donning and Doffing PPE
Proper procedure in putting on and taking off PPE is as crucial as the equipment itself to

prevent cross-contamination.
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Donning Sequence (Putting On)

Doffing Sequence (Taking Off)

1. Lab Coat 2. Respirator (if needed) 3. Goggles / Face Shield 4. Gloves

1. Gloves 2. Goggles / Face Shield 3. Lab Coat 4. Respirator

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Workplace Hygiene
Always wash hands and face thoroughly after handling the compound[2]. Do not eat, drink, or

smoke in the laboratory area[2]. Contaminated clothing should be removed immediately and

laundered before reuse[2].

Section 3: Engineering Controls and Safe Handling
Engineering controls are the primary line of defense in minimizing exposure.

Ventilation: Always handle 3,5-Dibromo-2-chloro-6-methylpyridine inside a certified

chemical fume hood to minimize inhalation risk. Ensure adequate ventilation and that

eyewash stations and safety showers are in close proximity to the workstation[4][9].

Handling: Avoid the formation of dust and aerosols[1][10]. Use personal protective equipment

as required[4]. Avoid contact with skin, eyes, and clothing.

Section 4: Emergency Procedures
First-Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately[1][4].

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water for at least 15 minutes and consult a doctor[1][4][10].

In Case of Eye Contact: Rinse cautiously with pure water for at least 15 minutes, also under

the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing and seek

immediate medical attention[1][2][4].

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately[1][2].

Accidental Release and Spill Management
A prompt and well-defined response to a spill is essential to mitigate hazards.

Step-by-Step Spill Protocol:

Evacuate: Evacuate non-essential personnel from the spill area[8].

Ventilate: Ensure the area is well-ventilated (within a fume hood if possible).

Contain: Wear full PPE. For solid spills, sweep up and shovel into a suitable, closed

container for disposal without creating dust[4][8].

Absorb: For any remaining residue or if the material is dissolved, absorb with an inert

material (e.g., dry sand, earth, or vermiculite)[2].

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations[2].
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Caption: Decision tree for responding to a chemical spill.
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Section 5: Fire and Explosion Hazards
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire[1][11].

Specific Hazards: During thermal decomposition, toxic vapors may be released, including

nitrogen oxides, hydrogen bromide, and carbon monoxide[2].

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear[1][2].

Section 6: Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place[2]. Keep

away from incompatible materials such as strong oxidizing agents[2].

Disposal: Disposal of this material and its container must be done in accordance with all

applicable federal, state, and local regulations. Contact a licensed professional waste

disposal service[2][8].

Conclusion
While specific hazard data for 3,5-Dibromo-2-chloro-6-methylpyridine is limited, a

comprehensive safety protocol can be effectively established by analyzing its structural

analogs. The evidence strongly suggests that this compound should be treated as, at a

minimum, an irritant to the skin, eyes, and respiratory system, and as being harmful or toxic if

ingested. All laboratory operations involving this compound must be conducted within a

chemical fume hood with strict adherence to the personal protective equipment guidelines

outlined in this document. By embracing a culture of caution and following these scientifically-

grounded procedures, researchers can handle this compound with a high degree of safety.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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